1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(3-methoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione

• IUPAC Name: 3-[[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-5-(3-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C22H20N6O4/c1-12-7-8-14(9-13(12)2)20-23-17(32-25-20)11-27-19-18(24-26-27)21(29)28(22(19)30)15-5-4-6-16(10-15)31-3/h4-10,18-19H,11H2,1-3H3
• InChI Key: BLEYRPWDQPMCOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)CN3C4C(C(=O)N(C4=O)C5=CC(=CC=C5)OC)N=N3)C
• Molecular Formula: C22H20N6O4
• Molecular Weight: 432.4 g/mol

Description

1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(3-methoxyphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione is a useful research compound. Its molecular formula is C22H20N6O4 and its molecular weight is 432.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-protozoal Activity

• A study conducted by Dürüst et al. (2012) focused on the synthesis of novel oxadiazolyl pyrrolo triazole diones, utilizing bioisosterism to design and synthesize compounds with anti-protozoal and anti-cancer activities. The novel heterocyclic compounds exhibited varied in vitro activities, indicating their potential as bioactive agents in the development of therapeutic drugs Dürüst, Karakuş, Kaiser, & Taşdemir, 2012.

Antimicrobial Activities

• Bektaş et al. (2007) reported on the synthesis of novel 1,2,4-triazole derivatives and their evaluation for antimicrobial activities. This study demonstrates the potential of these compounds in addressing microbial resistance by developing new antimicrobial agents Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007.

Potential Antifungal Compound

• A novel potential antifungal compound related to the 1,2,4-triazole class was synthesized and characterized by Volkova, Levshin, & Perlovich (2020). The study provided insights into the solubility thermodynamics and partitioning processes of the compound, highlighting its pharmacologically relevant physicochemical properties Volkova, Levshin, & Perlovich, 2020.

Antiviral and Antimicrobial Properties

• Research by El-Essawy, Khattab, & Abdel-Rahman (2007) on the synthesis of 1,2,4-triazol-3-ylmethyl-, 1,3,4-oxa-, and -thiadiazol-2-ylmethyl-1H-[1,2,3]-triazolo[4,5-d]pyrimidinediones highlighted the antiviral activity of these compounds against hepatitis B virus, showcasing their potential in antiviral therapy El-Essawy, Khattab, & Abdel-Rahman, 2007.